![molecular formula C12H22O B6280799 1-[(1E)-hex-1-en-1-yl]cyclohexan-1-ol CAS No. 64042-39-3](/img/no-structure.png)
1-[(1E)-hex-1-en-1-yl]cyclohexan-1-ol
Overview
Description
“1-[(1E)-hex-1-en-1-yl]cyclohexan-1-ol” is a chemical compound with a complex molecular structure. It has a molecular formula of C12H22O and a molecular weight of 182.30200 .
Synthesis Analysis
The synthesis of “1-[(1E)-hex-1-en-1-yl]cyclohexan-1-ol” involves several steps. The synthetic route includes the use of 1-Hexene, 1-bromine (CAS#:13154-13-7) and Cyclohexanone (CAS#:108-94-1) which results in approximately 75% yield . Other synthetic routes have also been reported in literature .Molecular Structure Analysis
The molecular structure of “1-[(1E)-hex-1-en-1-yl]cyclohexan-1-ol” is complex. It consists of a cyclohexanol ring attached to a hex-1-en-1-yl group . The exact mass of the molecule is 182.16700 .Physical And Chemical Properties Analysis
The physical and chemical properties of “1-[(1E)-hex-1-en-1-yl]cyclohexan-1-ol” include a density of 0.973g/cm3, a boiling point of 249.1ºC at 760 mmHg, and a flash point of 102.6ºC . The exact mass of the molecule is 182.16700 .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[(1E)-hex-1-en-1-yl]cyclohexan-1-ol involves the addition of a hexenyl group to cyclohexanone followed by reduction of the resulting ketone to an alcohol.", "Starting Materials": [ "Cyclohexanone", "1-hexene", "Sodium borohydride", "Methanol", "Water", "Sulfuric acid", "Sodium hydroxide" ], "Reaction": [ "Addition of 1-hexene to cyclohexanone in the presence of sulfuric acid to form 1-[(1E)-hex-1-en-1-yl]cyclohexan-1-one", "Reduction of 1-[(1E)-hex-1-en-1-yl]cyclohexan-1-one with sodium borohydride in methanol to form 1-[(1E)-hex-1-en-1-yl]cyclohexan-1-ol", "Neutralization of the reaction mixture with sodium hydroxide and extraction of the product with water" ] } | |
CAS RN |
64042-39-3 |
Product Name |
1-[(1E)-hex-1-en-1-yl]cyclohexan-1-ol |
Molecular Formula |
C12H22O |
Molecular Weight |
182.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
